Cas no 2228755-00-6 (4-methoxy-4-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperidine)

• Product Name: 4-methoxy-4-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperidine
• CAS No: 2228755-00-6
• MF: C₁₅H₂₀F₃NO
• MW: 287.320614814758
• CID: 5877741
• PubChem ID: 165711555
• Update Time: 2025-06-11

4-methoxy-4-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperidine
• 2228755-00-6
• EN300-1954205
• 4-methoxy-4-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}piperidine

• Inchi： 1S/C15H20F3NO/c1-11-9-13(15(16,17)18)4-3-12(11)10-14(20-2)5-7-19-8-6-14/h3-4,9,19H,5-8,10H2,1-2H3
• InChI Key： VMXITLHNGPVZBV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)CC1(CCNCC1)OC)(F)F

Computed Properties

• Exact Mass: 287.14969875g/mol
• Monoisotopic Mass: 287.14969875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-methoxy-4-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperidine

Professional Introduction to 4-Methoxy-4-{2-Methyl-4-(trifluoromethyl)phenylmethyl}piperidine (CAS No. 2228755-00-6)

4-Methoxy-4-{2-Methyl-4-(trifluoromethyl)phenylmethyl}piperidine, identified by the CAS number 2228755-00-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, which is well-known for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly its 4-methoxy and 2-methyl-4-(trifluoromethyl)phenylmethyl substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis of 4-methoxy-4-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperidine involves a series of carefully orchestrated chemical reactions that highlight the expertise of modern synthetic organic chemistry. The presence of the trifluoromethyl group in the aromatic ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further pharmacological exploration. Additionally, the piperidine core provides a versatile scaffold for molecular modifications, enabling researchers to fine-tune its biological activity.

In recent years, there has been a growing interest in developing novel piperidine derivatives for their potential applications in treating various neurological and cardiovascular disorders. The structural motif of 4-methoxy-4-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperidine suggests that it may interact with specific biological targets, such as serotonin receptors or GABAergic systems, which are implicated in conditions like depression, anxiety, and hypertension. Preliminary studies have indicated that this compound exhibits promising pharmacological properties, making it a valuable asset in the quest for new therapeutic agents.

The< strong>2-methyl-4-(trifluoromethyl)phenylmethyl moiety in the molecule is particularly noteworthy due to its ability to modulate enzyme activity and receptor binding. The< strong>trifluoromethyl group, in particular, is a well-documented pharmacophore that can enhance binding affinity and reduce metabolic degradation. This feature makes< strong>4-methoxy-4-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperidine a compelling candidate for further investigation into its potential as a lead compound for drug discovery.

The< strong>piperidine ring itself is a common structural element in many drugs used to treat neurological disorders. Its ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an ideal scaffold for developing new treatments. The< strong>4-methoxy substituent further enhances the solubility and bioavailability of the compound, which are critical factors for its clinical efficacy.

In conclusion, 4-methoxy-4-{2-methyl-4-(trifluoromethyl)phenylmethyl}piperidine (CAS No. 2228755-00-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable compound for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies.